Oxidative methods in the synthesis of vicinal di- and polycarbonyl compounds
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n09ABEH000396
Abstract
The review systematises and summarises the oxidative methods for the synthesis of compounds with vicinal carbonyl functions. The oxidative reagents used for this purpose, their scope and limitations are discussed. The bibliography includes 307 references.
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